(3-bromo-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride
Overview
Description
(3-bromo-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride, also known as BTEMT, is a chemical compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. BTEMT is a derivative of benzylamine and thienylmethyl, and its structure has been designed to target specific receptors in the body.
Mechanism of Action
The mechanism of action of (3-bromo-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride is not fully understood, but it is believed to act by binding to specific receptors in the body. (3-bromo-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride has been shown to have activity against certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
(3-bromo-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, as well as induce apoptosis (programmed cell death) in these cells. (3-bromo-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride has also been shown to have neuroprotective effects and may be able to prevent or slow the progression of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of (3-bromo-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride is that it is a relatively simple compound to synthesize, which makes it easy to produce in large quantities for research purposes. However, one limitation of (3-bromo-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.
Future Directions
There are several potential future directions for research on (3-bromo-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride. One area of interest is the development of (3-bromo-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride derivatives that have improved potency and selectivity for specific receptors. Another area of interest is the development of (3-bromo-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride-based therapies for the treatment of cancer and neurodegenerative diseases. Finally, further research is needed to fully understand the mechanism of action of (3-bromo-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride and its effects on the body.
Scientific Research Applications
(3-bromo-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride has been studied for its potential use as a therapeutic agent in the treatment of various diseases. It has been shown to have activity against certain types of cancer, such as breast cancer and leukemia. (3-bromo-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride has also been investigated for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.
properties
IUPAC Name |
N-[(3-bromo-4-ethoxy-5-methoxyphenyl)methyl]-1-thiophen-2-ylmethanamine;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18BrNO2S.ClH/c1-3-19-15-13(16)7-11(8-14(15)18-2)9-17-10-12-5-4-6-20-12;/h4-8,17H,3,9-10H2,1-2H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDIGFMJQPQAKJL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1Br)CNCC2=CC=CS2)OC.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19BrClNO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Bromo-4-ethoxy-5-methoxybenzyl)(2-thienylmethyl)amine hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.